Cas no 141108-65-8 (octahydropyrazino[2,1-c][1,4]oxazine)

• Product Name: octahydropyrazino[2,1-c][1,4]oxazine
• CAS No: 141108-65-8
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD16987802
• CID: 3161840
• PubChem ID: 19777228
• Update Time: 2025-04-21

octahydropyrazino[2,1-c][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• (6R)-1,8-diaza-4-oxabicyclo[4.4.0]-decane
• octahydropyrazino[2,1-c][1,4]oxazine
• EN300-128167
• SY275672
• SCHEMBL337751
• MFCD16987802
• AKOS006357135
• F2147-1722
• (s)-octahydro-pyrazino[2,1-c][1,4]oxazine
• 141108-65-8
• BS-13348
• 1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1,4]oxazine
• octahydropiperazino[2,1-c]morpholine
• (RS)-Octahydropyrazino[2,1-c][1,4]oxazine
• CS-0183395
• SB11252
• SY275674
• MFCD18830120
• MFCD22581549
• SB21816
• octahydropiperazino(2,1-c)morpholine
• octahydro-pyrazino[2,1-c][1,4]oxazine
• RFA10865
• 818-972-7
• SB11254
• Pyrazino[2,1-c][1,4]oxazine, octahydro-
• ZWNWCROZSHWHSF-UHFFFAOYSA-N

• MDL： MFCD16987802
• Inchi： 1S/C7H14N2O/c1-2-9-3-4-10-6-7(9)5-8-1/h7-8H,1-6H2
• InChI Key： ZWNWCROZSHWHSF-UHFFFAOYSA-N
• SMILES： O1CCN2CCNCC2C1

Computed Properties

• Exact Mass: 142.110613074Da
• Monoisotopic Mass: 142.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 234.4±35.0 ºC (760 Torr),
• Flash Point: 95.6±25.9 ºC,
• Solubility: Soluble (978 g/l) (25 º C),